N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide

• IUPAC Name: N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide
• InChI: InChI=1S/C12H14N2O3S/c15-10(5-3-8-2-1-7-18-8)13-9-4-6-11(16)14-12(9)17/h1-2,7,9H,3-6H2,(H,13,15)(H,14,16,17)
• InChI Key: LWYBHLWBSMUWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1NC(=O)CCC2=CC=CS2
• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol

Description

N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide, also known as DTPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTPA is a small molecule that has been shown to have a range of biochemical and physiological effects, making it a promising tool for studying various biological processes. In

Mechanism of Action

The mechanism of action of N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. One proposed mechanism is that N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide may inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell differentiation. By inhibiting HDACs, N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide may be able to induce changes in gene expression that lead to the observed biological effects.
Biochemical and Physiological Effects:
N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide has been shown to have a range of biochemical and physiological effects, including anti-tumor activity, anti-inflammatory activity, and neuroprotective effects. In addition, N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide has been shown to induce changes in gene expression and to modulate various signaling pathways. These effects make N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide a promising tool for studying various biological processes and for developing new treatments for a range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide in lab experiments is its small size and low molecular weight, which allows it to penetrate cells and tissues easily. In addition, N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide is relatively stable and can be stored for long periods of time without degradation. However, one limitation of using N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide is that it can be toxic at high concentrations, which can limit its usefulness in certain experiments. In addition, N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide can be difficult to synthesize and purify, which can make it challenging to obtain high-quality samples for research.

Future Directions

There are several potential future directions for research on N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide. One area of interest is in the development of new cancer treatments based on N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide or related compounds. Another potential direction is in the study of N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide's effects on epigenetic regulation, which could shed light on the molecular mechanisms underlying its biological effects. Finally, further research is needed to fully understand the toxicity and safety profile of N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide, which will be important for determining its potential clinical applications.

Synthesis Methods

The synthesis of N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide involves the reaction of 3-thiophen-2-ylpropanoic acid with 2,6-dioxopiperidine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using standard chromatography techniques. The yield of the synthesis method is typically around 50%, and the purity of the final product can be confirmed using spectroscopic methods such as NMR and mass spectrometry.

Scientific Research Applications

N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide has been shown to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide has been shown to have anti-tumor activity in vitro and in vivo, and it has been suggested that it may be able to inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest. N-(2,6-dioxopiperidin-3-yl)-3-thiophen-2-ylpropanamide has also been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as for inflammatory conditions such as rheumatoid arthritis.